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Compound of Interest

Compound Name: Bis-T-23

Cat. No.: B15605681

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the tyrphostin derivative Bis-T-23 (also known as AG1717), a compound
recognized for its role as an HIV-I integrase inhibitor and a promoter of actin-dependent
dynamin oligomerization.[1][2][3] Adherence to these protocols is critical for ensuring a safe
laboratory environment and the integrity of your research.

Essential Personal Protective Equipment (PPE)

To prevent exposure when handling Bis-T-23, the following personal protective equipment is
mandatory. This information is compiled from standard laboratory safety protocols for similar
chemical compounds.[1]
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PPE Category

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or tightly fitting
safety goggles are essential to protect against
splashes.[1][4]

Hand Protection

Compatible chemical-resistant gloves, such as
nitrile rubber, must be worn to prevent skin

contact.[1]

Skin and Body Protection

A laboratory coat must be worn to protect skin

and personal clothing.[1]

Respiratory Protection

A NIOSH-approved respirator is recommended
if ventilation is inadequate or when handling
large quantities of the solid compound to avoid
inhalation of dust.[1][4]

Operational Plan: A Step-by-Step Guide to Safe

Handling

A systematic approach to handling Bis-T-23 is crucial to minimize the risk of exposure and

contamination. The following workflow outlines the key steps from preparation to cleanup.[1]
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Workflow for Safe Handling of Bis-T-23

1. Preparation
- Review Safety Data Sheet (SDS)
- Designate handling area (fume hood)
- Assemble all necessary PPE

i

2. Handling
- Wear appropriate PPE
- Conduct all manipulations in a fume hood
- Avoid dust and aerosol formation
- Prevent direct contact

i

3. Cleanup & Storage
- Decontaminate surfaces and equipment
- Store in a tightly sealed container
- Cool, dry, well-ventilated area

i

4. Disposal
- Segregate Bis-T-23 waste
- Use labeled, sealed containers for solid and liquid waste
- Follow institutional EHS guidelines

Click to download full resolution via product page
Caption: Workflow for the safe handling of Bis-T-23, from preparation to disposal.
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Bis-T-23 before commencing any
work.[1]

o Designate a specific area for handling, preferably within a certified chemical fume hood.[1]
o Assemble all required PPE as specified in the table above.[1]

e Handling:
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o Always wear the recommended PPE, including a lab coat, safety glasses with side-
shields, and chemical-resistant gloves.[1]

o Conduct all weighing and solution preparation of Bis-T-23 inside a chemical fume hood to
ensure adequate ventilation.[1]

o Handle the compound carefully to avoid the formation of dust and aerosols.[1]

o Prevent any direct contact with the skin, eyes, and clothing.[1] In case of accidental
contact, immediately follow the first-aid measures outlined in the SDS.[5]

o Avoid inhaling any dust or vapors.[1]

e Cleanup and Storage:
o Following handling, decontaminate all surfaces and equipment used.[1]

o Store Bis-T-23 in a tightly sealed container.[1] The solid powder should be stored at
-20°C, protected from light and moisture.[6]

o Solutions of Bis-T-23 in solvents like DMSO should be stored at -80°C for up to 6 months
or at -20°C for up to 1 month. It is advisable to aliquot solutions to avoid repeated freeze-
thaw cycles.[2][6]

Disposal Plan: Ensuring Safe and Compliant Waste
Management

Proper disposal of Bis-T-23 and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.[1]

Hazard Classification: Bis-T-23 is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[5]

Disposal Workflow:
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Disposal Workflow for Bis-T-23 Waste

1. Waste Segregation
- Do not mix with other chemical waste streams unless permitted

2. Solid Waste Collectlon 3 Liquid Waste Collection
- Contaminated gloves, paper, vials - Unused solutions
- Place in a labeled, sealed hazardous waste container - Place in a Iabeled sealed hazardous waste container

4. EHS Contact & Disposal
- Contact your institution's Environmental Health & Safety (EHS) department

- Follow their specific procedures for hazardous chemical waste disposal

Click to download full resolution via product page
Caption: Step-by-step process for the safe disposal of Bis-T-23 waste.

o Waste Segregation: Do not mix Bis-T-23 waste with other chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[1]

» Solid Waste: Collect all solid waste, such as contaminated gloves, weighing paper, and
empty vials, in a clearly labeled and sealed container designated for hazardous chemical
waste.[1]

» Liquid Waste: Dispose of unused solutions containing Bis-T-23 in a clearly labeled, sealed
container for hazardous chemical waste.

o Disposal: Dispose of all Bis-T-23 waste through an approved waste disposal plant, following
all local, state, and federal regulations. Contact your institution's EHS department for specific
guidance on disposal procedures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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